Cas no 3172-52-9 (2,5-Dichlorothiophene)
2,5-Dichlorothiophene is a halogenated thiophene derivative with the molecular formula C₄H₂Cl₂S. This compound serves as a versatile intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and specialty materials. Its dichlorinated structure enhances reactivity, enabling selective functionalization for constructing complex heterocyclic frameworks. The electron-withdrawing chlorine substituents also influence the electronic properties of the thiophene ring, making it useful in materials science, such as conductive polymers or optoelectronic applications. High purity grades ensure consistent performance in sensitive reactions. Proper handling is advised due to its potential toxicity and reactivity under certain conditions.
2,5-Dichlorothiophene structure
Product Name:2,5-Dichlorothiophene
CAS No:3172-52-9
MF:C4H2Cl2S
MW:153.029677867889
MDL:MFCD00005423
CID:43891
PubChem ID:18501
Update Time:2025-10-13
2,5-Dichlorothiophene Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Dichlorothiophene
- Dichlorothiophene
- 2,4-DICHLOROPHENETHYLAMINE
- 2,5-dichloro-thiophen
- 2,5-dichloro-thiophene
- 2,5-Dichlor-thiophen
- 2,5-diclorothiophene
- 2,6-DICHLOROTHIOPHENE
- 5-chloro-2-thienyl chloride
- 5-chloro-thien-2-yl chloride
- thiophene,2,5-dichloro
- NSC 60527
- 3172-52-9
- Thiophene,2,5-dichloro-,radical ion(1-)(9ci)
- InChI=1/C4H2Cl2S/c5-3-1-2-4(6)7-3/h1-2
- 2,5-Dichlorothiophene, 98%
- 7Z74FM5ZZL
- EINECS 221-638-8
- NS00029168
- Thiophene,5-dichloro-
- W-106882
- LS-12972
- D0250
- Thiophene, 2,5-dichloro-
- BIDD:GT0088
- FT-0610332
- 2,5-dichloro thiophene
- SCHEMBL658939
- AM82002
- CS-W010944
- D78168
- MFCD00005423
- 173777-89-4
- NSC60527
- 2,-Dichlorothiophene
- DTXSID6062888
- EN300-19929
- NSC-60527
- Thiophene, 2,5-dichloro-, radical ion(1-) (9CI)
- AC-4915
- AKOS000120064
- 2,5-Dichlorothiophene,98%
- DB-000813
-
- MDL： MFCD00005423
- Inchi： 1S/C4H2Cl2S/c5-3-1-2-4(6)7-3/h1-2H
- InChI Key： FGYBDASKYMSNCX-UHFFFAOYSA-N
- SMILES： ClC1=CC=C(S1)Cl
- BRN： 109887
Computed Properties
- Exact Mass: 151.92500
- Monoisotopic Mass: 151.925
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 58.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.5
- Topological Polar Surface Area: 28.2A^2
Experimental Properties
- Color/Form: liquid
- Density: 1.442 g/mL at 25 °C(lit.)
- Melting Point: -41--40°C
- Boiling Point: 162°C(lit.)
- Flash Point: Fahrenheit: 138.2 ° f
Celsius: 59 ° c - Refractive Index: n20/D 1.562(lit.)
- PSA: 28.24000
- LogP: 3.05490
- Sensitiveness: Sensitive to heat; Sensitive to air
- Solubility: Insoluble in water
2,5-Dichlorothiophene Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Warning
- Hazard Statement： H226
- Warning Statement： P210-P233-P240-P241+P242+P243-P262-P264-P270-P280-P301+P310+P330-P302+P352+P310+P361+P364-P403+P235-P405-P501
- Hazardous Material transportation number：2929
- WGK Germany：3
- Hazard Category Code： R26/27/28;R40
- Safety Instruction： S45-S36/37-S28A
-
Hazardous Material Identification：
- HazardClass：6.1
- PackingGroup：II
- TSCA：T
- Storage Condition：0-10°C
- Packing Group：II
- Hazard Level：6.1
- Risk Phrases：R26/27/28; R40
- Packing Group：II
- Safety Term：6.1
2,5-Dichlorothiophene Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2,5-Dichlorothiophene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | D0250-25g |
2,5-Dichlorothiophene |
3172-52-9 | 96.0%(GC) | 25g |
￥515.0 | 2022-06-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | D088R-25g |
2,5-Dichlorothiophene |
3172-52-9 | 97% | 25g |
￥108.0 | 2022-06-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | D088R-100g |
2,5-Dichlorothiophene |
3172-52-9 | 97% | 100g |
￥301.0 | 2022-06-10 | |
| Fluorochem | 002955-25g |
2,5-Dichlorothiophene |
3172-52-9 | 98% | 25g |
￡12.00 | 2022-03-01 | |
| Fluorochem | 002955-100g |
2,5-Dichlorothiophene |
3172-52-9 | 98% | 100g |
￡42.00 | 2022-03-01 | |
| BAI LING WEI Technology Co., Ltd. | 105041-25G |
2,5-Dichlorothiophene, 98% |
3172-52-9 | 98% | 25G |
￥ 95 | 2022-04-26 | |
| BAI LING WEI Technology Co., Ltd. | 105041-100G |
2,5-Dichlorothiophene, 98% |
3172-52-9 | 98% | 100G |
￥ 274 | 2022-04-26 | |
| Chemenu | CM112341-1000g |
2,5-dichlorothiophene |
3172-52-9 | 98% | 1000g |
$160 | 2021-08-06 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY021548-5g |
2,5-Dichlorothiophene |
3172-52-9 | ≥98% | 5g |
¥40.00 | 2025-04-15 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY021548-10g |
2,5-Dichlorothiophene |
3172-52-9 | ≥98% | 10g |
¥40.00 | 2025-04-15 |
2,5-Dichlorothiophene Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:3172-52-9)2,5-Dichlorothiophene
Order Number:sfd8267
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:3172-52-9)2,5-Dichlorothiophene
Order Number:A1202194
Stock Status:in Stock
Quantity:500g/1kg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:47
Price ($):394.0/428.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:3172-52-9)2,5-Dichlorothiophene
Order Number:LE14511;LE2448582;LE115
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:10
Price ($):discuss personally
Email:18501500038@163.com
2,5-Dichlorothiophene Related Literature
-
Liqin Zhao,Tao Yan,Christian Bruneau,Henri Doucet Catal. Sci. Technol. 2014 4 352
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Besma Saoudi,Adbelmadjid Debache,Jean-Fran?ois Soulé,Henri Doucet RSC Adv. 2015 5 65175
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3. Chlorinated thiophenes. Part 2.1 Trihalogenated hydroxythiophenes; preparation, reactions and tautomeric propertiesJan Skramstad,Andreas Lunde,H?kon Hope,Vidar Bj?rnstad,Paul Fr?yen J. Chem. Soc. Perkin Trans. 2 2000 1453
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4. Electron paramagnetic resonance studies of electron attachment to thiophene, bi(thienyl) and some halogen-substituted thiophenesRobert D. Farley,Bruce C. Gilbert,Peter Hanson,Allan W. Timms,Martyn C. R. Symons J. Chem. Soc. Perkin Trans. 2 1995 2163
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Emma J. Dell,Luis M. Campos J. Mater. Chem. 2012 22 12945
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